8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester

• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: ethyl 8-methoxy-4-(3-methoxypropylamino)quinoline-3-carboxylate
• InChI: InChI=1S/C17H22N2O4/c1-4-23-17(20)13-11-19-16-12(7-5-8-14(16)22-3)15(13)18-9-6-10-21-2/h5,7-8,11H,4,6,9-10H2,1-3H3,(H,18,19)
• InChI Key: XTQGJXHPUNFSIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1NCCCOC)C=CC=C2OC

Description

8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-8-methoxy-quinoline-3-carboxylic acid ethyl ester (250 mg, 0.94 mmol) was treated with 3-methoxy-propylamine following general procedure B to afford 8-methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester (260 mg). Thus obtained amino-ester was hydrolyzed to the corresponding acid in quantitative yield using general procedure D and then transformed into the corresponding ethylamide (180 mg) following general procedure E. The above ethylamide (0.57 mmol) was subjected to reaction with methyl chloroformate according to general procedure F to furnish 3-ethyl-7-methoxy-1-(3-methoxy-propyl)-1H-pyrimido[5,4-c]quinoline-2,4-dione (35 mg). LCMS: m/z 344 [M+1]+.